molecular formula C12H25NO2 B8295123 N-(2-Ethylhexyl)-4-hydroxybutyramide

N-(2-Ethylhexyl)-4-hydroxybutyramide

Cat. No. B8295123
M. Wt: 215.33 g/mol
InChI Key: FFJSMCDKVZWGFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-Ethylhexyl)-4-hydroxybutyramide is a useful research compound. Its molecular formula is C12H25NO2 and its molecular weight is 215.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(2-Ethylhexyl)-4-hydroxybutyramide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-Ethylhexyl)-4-hydroxybutyramide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H25NO2

Molecular Weight

215.33 g/mol

IUPAC Name

N-(2-ethylhexyl)-4-hydroxybutanamide

InChI

InChI=1S/C12H25NO2/c1-3-5-7-11(4-2)10-13-12(15)8-6-9-14/h11,14H,3-10H2,1-2H3,(H,13,15)

InChI Key

FFJSMCDKVZWGFS-UHFFFAOYSA-N

Canonical SMILES

CCCCC(CC)CNC(=O)CCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a glass reaction vessel 12.9 grams of 2-ethylhexylamine were admixed with 8.6 grams of butyrolactone and the mixture heated to 100° C. on a steam bath until reaction was completed in a period of one hour. A conversion of greater than 95%, based on butyrolactone, was achieved. The product upon cooling to room temperature was a colorless, clear, moderately viscous liquid. IR=6.09 mu.
Quantity
12.9 g
Type
reactant
Reaction Step One
Quantity
8.6 g
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.